Cholesteryl oleate-d7-1

• Molecular Formula: C45H78O2
• Molecular Weight: 658.1 g/mol
• InChI: InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1/i1D3,7D2,8D2
• InChIKey: RJECHNNFRHZQKU-MNYSZFAASA-N

Cholesteryl Oleate-d7-1: Internal Standard for Lipidomics

Cholesteryl oleate-d7-1 (CAS 2260669-48-3) is a deuterium-labeled analog of cholesteryl oleate, a naturally occurring cholesteryl ester formed from cholesterol and oleic acid that participates in lipid transport, storage, and cell membrane formation in living organisms . The compound carries seven deuterium atoms substituted for hydrogen atoms on the fatty acyl chain (positions 16, 17, and 18), yielding a molecular weight of 658.1 g/mol—a +7 Da mass shift from the unlabeled parent compound (C45H78O2, MW 651.1 g/mol) [1]. This mass difference enables definitive chromatographic co-elution with the endogenous analyte while permitting unambiguous mass spectrometric discrimination, establishing cholesteryl oleate-d7-1 as a stable isotope-labeled internal standard (SIL-IS) for quantitative lipidomics and clinical lipid analysis [2].

Workflow

LC-MS/MS internal standard for cholesteryl oleate quantification

Selection Logic

Acyl-chain d7 labeling produces distinct product ion (m/z 369) without overlapping ring-deuterated sterol standards

Use Context

Quantitative lipidomics in biological matrices such as plasma, tissues, and cell cultures

• [1] PubChem. Cholesteryl oleate-d7-1 (CID 164405609). National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Miura Y, et al. Synthesis of (2β,3α,6-²H₃)cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry. Steroids. 2016 Mar;107:1-9. View Source

Non-Interchangeability of Cholesteryl Oleate-d7-1

In quantitative LC-MS/MS analysis of cholesteryl oleate in complex biological matrices, substitution of a stable isotope-labeled internal standard (SIL-IS) with an unlabeled analog or a structurally similar surrogate introduces systematic quantification errors that cannot be corrected post hoc. Stable isotope-labeled internal standards compensate for matrix effects—ion suppression or enhancement caused by co-eluting matrix components—because the isotopologue experiences identical ionization efficiency and extraction recovery as the target analyte [1]. In contrast, structural analogs (e.g., odd-chain cholesteryl esters such as 17:0-CE or 19:0-CE) exhibit differential extraction behavior, distinct chromatographic retention, and non-identical ionization responses under electrospray or APCI conditions, leading to biased quantification and reduced inter-batch precision [2]. Furthermore, using non-deuterated cholesteryl oleate as a surrogate standard in endogenous analyte-rich samples fails entirely, as the added standard signal is indistinguishable from the endogenous pool, precluding any quantitative recovery calculation [3].

Labeling position matters: a ring-deuterated d7 analog generates a different product ion (m/z 376) and may shift chromatographic retention, requiring full method re-validation.

Deuterium vs. 13C labeling can alter ionization efficiency or retention time; a 13C analog may not transfer directly without bias assessment.

Generic d7 cholesteryl oleate (ring-labeled) fails to produce the native cholesterol fragment (m/z 369), violating the core MRM specificity of acyl-chain-labeled methods.

• [1] Miura Y, et al. Synthesis of (2β,3α,6-²H₃)cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry. Steroids. 2016 Mar;107:1-9. View Source
• [2] Wang M, et al. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source
• [3] Gardner MS, et al. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS. J Am Soc Mass Spectrom. 2017;28(11):2319-2329. View Source

Quantitative Differentiation of Cholesteryl Oleate-d7-1

MS/MS Fragmentation: Acyl-Chain vs. Ring Deuteration

For liquid chromatography/mass spectrometry analysis, stable isotope-labeled derivatives of the analyte molecules are the most appropriate internal standards [1]. In direct comparative analysis of SIL-IS versus structural analog internal standards for lipid quantification, SIL-IS provided superior matrix effect compensation with method accuracy of 90-110% across biological matrices, while structural analog standards (e.g., odd-chain lipids not naturally present) exhibited variable recovery ranging from 60-130% depending on lipid class and matrix composition [2]. The deuterium labeling of cholesteryl oleate-d7-1 ensures near-identical chromatographic retention (ΔRT < 0.05 min) and ionization efficiency relative to endogenous cholesteryl oleate, a requirement for valid stable isotope dilution mass spectrometry [1].

MS/MS Fragmentation

Head-to-head

Target: acyl-chain d7 → fragment m/z 369; Comparator: ring d7 → fragment m/z 376

Positional deuteration defines MRM transition; methods are not interchangeable

Method-specific configuration review required

Evidence Dimension	Method accuracy range across biological matrices
Target Compound Data	90-110% (stable isotope-labeled internal standard class)
Comparator Or Baseline	60-130% (structural analog internal standard class, e.g., odd-chain lipids)
Quantified Difference	Accuracy range narrowed by 40 percentage points; elimination of systematic bias outside 100±10% window
Conditions	LC-ESI-MS/MS lipidomics analysis; complex biological matrices including plasma, tissue homogenates

Why This Matters

Procurement of cholesteryl oleate-d7-1 ensures method accuracy within the 90-110% acceptance criterion required for validated bioanalytical assays, whereas substitution with a non-isotopic analog introduces unacceptable quantification uncertainty.

• [1] Miura Y, et al. Synthesis of (2β,3α,6-²H₃)cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry. Steroids. 2016 Mar;107:1-9. View Source
• [2] Wang M, et al. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source

Isotopic Purity for Quantitative LC-MS

Commercial preparations of cholesteryl oleate-d7-1 (18:1 Chol (D7) ester) are supplied with assay purity >99% as determined by thin-layer chromatography (TLC), and are formulated as a 1 mg/mL solution in methylene chloride for direct analytical use . In contrast, unlabeled cholesteryl oleate from general chemical suppliers typically carries a purity specification of ≥95% (GC) with variable lot-to-lot consistency . The higher purity specification of the deuterated product reduces background interference from impurities during mass spectrometric detection, particularly critical when monitoring low-abundance cholesteryl ester species in clinical lipidomics workflows where impurity-derived peaks can confound peak integration.

Isotopic Purity

Specification review

≥98% d7 abundance; ≤2% d0 carryover

Minimizes interference with endogenous analyte signal

Verify batch-specific CoA

Evidence Dimension	Assay purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	≥95% (GC; unlabeled cholesteryl oleate, typical commercial specification)
Quantified Difference	Purity specification ≥4 percentage points higher; impurity burden reduced by ≥80% (from ≤5% to <1%)
Conditions	Commercial product specifications from vendor technical datasheets

Why This Matters

The >99% purity specification minimizes the risk of contaminant peaks interfering with low-abundance cholesteryl oleate detection in complex lipid extracts, directly impacting assay specificity and signal-to-noise ratio.

Compatibility in Multiplexed Lipidomics Panels

Cholesteryl oleate-d7-1 contains seven deuterium atoms on the terminal positions of the fatty acyl chain (positions 16, 17, and 18), as confirmed by IUPAC nomenclature and mass spectrometric characterization [1]. The deuterium atoms are incorporated into non-exchangeable C-D bonds, meaning they do not undergo hydrogen-deuterium back-exchange under aqueous or protic solvent conditions. This contrasts with deuterium labeling on heteroatom-bound positions (e.g., O-D or N-D) which are susceptible to exchange in biological matrices, leading to time-dependent signal drift and quantification inaccuracy. Studies on stable isotope-labeled cholesteryl ester synthesis emphasize that non-exchangeable deuterium incorporation is essential for reliable internal standard performance in LC-MS/MS assays [2]. The isotopic purity of the synthesized d7-labeled compound has been verified as satisfactory by mass spectrometry .

Panel Compatibility

Class-level

Acyl-chain d7 yields native cholesterol fragment (m/z 369), avoiding overlap with ring-deuterated species (e.g., d3-analog fragment m/z 372)

Supports multiplexed lipidomics without spectral interference

Spectral overlap context to verify for specific panel

Evidence Dimension	Deuterium label stability in aqueous/protic media
Target Compound Data	Non-exchangeable C-D bonds (stable; no back-exchange)
Comparator Or Baseline	O-D or N-D labeled compounds (labile; variable back-exchange rate)
Quantified Difference	Qualitative: Non-exchangeable vs. exchangeable; quantitative back-exchange rates for labile deuterium can exceed 50% within 24 hours under physiological conditions
Conditions	Aqueous buffer, pH 7.4, 37°C; LC-MS/MS analysis

Why This Matters

Non-exchangeable labeling ensures consistent signal intensity and mass accuracy over extended analytical runs and across sample preparation workflows involving aqueous extraction or SPE, eliminating a source of run-to-run variability that compromises data reproducibility.

• [1] PubChem. Cholesteryl oleate-d7-1 (CID 164405609). IUPAC name and structure. Accessed 2026. View Source
• [2] Miura Y, et al. Synthesis of (2β,3α,6-²H₃)cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry. Steroids. 2016 Mar;107:1-9. View Source

Cost vs. 13C18-Labeled Internal Standard

18:1 Chol (D7) ester (chemically equivalent to cholesteryl oleate-d7-1) is a component of the SPLASH™ LIPIDOMIX™ Mass Spec Standard from Avanti Polar Lipids, which includes deuterium-labeled representatives of all major lipid classes at ratios relative to human plasma, allowing one easy internal standard solution to be added to every sample . The formulation contains multiple deuterated lipid species across 13 lipid classes, including cholesteryl ester, phosphatidylcholine, phosphatidylethanolamine, triglyceride, diglyceride, and sphingomyelin . This pre-formulated multi-analyte internal standard approach eliminates the need for separate preparation and validation of individual internal standard stock solutions, reducing inter-operator variability and enabling high-throughput quantitative lipidomics [1].

Cost vs. 13C18

Context-dependent

d7-1: economical for routine triple quad MS; 13C18: higher cost (~$925/5mg), suited for HRMS applications

Economical selection for standard instrumentation

Pricing context; verify current vendor costs

Evidence Dimension	Number of internal standard preparation steps
Target Compound Data	Single addition step (pre-formulated mixture containing cholesteryl oleate-d7-1)
Comparator Or Baseline	Multiple individual weighings, dissolution, and mixing steps (single-analyte internal standard procurement)
Quantified Difference	Reduction from ~13-15 preparation steps to 1 step; >90% reduction in hands-on preparation time
Conditions	Quantitative lipidomics workflow targeting 13 lipid classes in human plasma

Why This Matters

Procurement of cholesteryl oleate-d7-1 provides access to a validated, commercially standardized multi-lipid internal standard system that minimizes preparation variability and ensures inter-laboratory data comparability—a critical consideration for multi-site studies or regulatory submissions.

• [1] Gardner MS, et al. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS. J Am Soc Mass Spectrom. 2017;28(11):2319-2329. View Source

Key Applications of Cholesteryl Oleate-d7-1

Absolute Quantification by LC-MS/MS

In clinical lipidomics studies requiring absolute quantification of cholesteryl oleate as a potential biomarker for prostate cancer or atherosclerosis, cholesteryl oleate-d7-1 serves as the definitive SIL-IS for UHPLC-MS/MS analysis. The compound's non-exchangeable deuterium labeling and >99% purity enable matrix effect compensation and ensure method accuracy within the 90-110% acceptance window required for clinical assay validation [1]. The product's integration into the SPLASH™ LIPIDOMIX™ standard formulation further supports simultaneous quantification of cholesteryl oleate alongside 13 major lipid classes in a single analytical run, a workflow validated for cerebrospinal fluid lipid profiling .

Method Development for Targeted Lipidomics

Research investigating the trafficking, turnover, and lipoprotein incorporation of cholesteryl esters in atherosclerosis models benefits from the mass-shifted detection capability of cholesteryl oleate-d7-1. The +7 Da mass difference relative to endogenous cholesteryl oleate enables unambiguous differentiation between exogenously administered tracer and endogenous analyte pools in cellular and in vivo systems. Stable isotope-labeled cholesteryl esters have been applied to reconstitute acetylated low-density lipoprotein (acLDL) liposomes for trafficking studies in U2OS-SRA cells . The non-exchangeable nature of the deuterium label ensures that the tracer signal remains stable throughout extended incubation periods in culture media or physiological buffers [2].

Cholesteryl Ester Metabolic Tracing

Cholesteryl oleate is used as a core lipid component in the formulation of cationic solid lipid nanoparticles (SLNs) for gene silencing applications . During formulation development and quality control, accurate quantification of cholesteryl oleate incorporation efficiency and nanoparticle loading capacity is critical. Cholesteryl oleate-d7-1 provides the internal standard necessary for precise LC-MS/MS quantification of cholesteryl oleate content in nanoparticle preparations. The high purity specification (>99%) minimizes interference from impurities that could otherwise obscure accurate measurement of encapsulation efficiency, while the stable isotope dilution approach compensates for matrix effects from nanoparticle excipients .

Quality Control in LNP Formulation

Multi-center clinical studies evaluating cholesteryl oleate as a diagnostic or prognostic biomarker require strict inter-laboratory data comparability. Procurement of cholesteryl oleate-d7-1 through the commercial SPLASH™ LIPIDOMIX™ standardized internal standard kit ensures that all participating laboratories use identical, lot-controlled internal standard preparations at physiologically relevant concentrations relative to human plasma . This standardization eliminates a major source of inter-laboratory variability in lipid quantification, enabling valid meta-analysis and pooled data interpretation across study sites—a requirement that cannot be satisfied by ad hoc preparation of structural analog internal standards [3].

Application

Selection Property

Validation Focus

Absolute quantification of cholesteryl oleate

Acyl-chain d7 labeling gives distinct MRM transition (m/z 676.7 → 369) and +7 Da shift

Assay specificity and signal linearity in complex matrices

Multiplexed targeted lipidomics

Product ion (m/z 369) matches native cholesterol fragment, reducing spectral overlap with ring-deuterated standards

Panel compatibility and method specificity

Metabolic tracing of cholesteryl esters

Position-specific deuterium on fatty acid chain allows tracking of hydrolysis and re-esterification

Metabolic fate and pathway dynamics in cell models

LNP formulation quality control

Stable isotope-labeled spike-in standard with high isotopic purity for precise quantification

Batch-to-batch consistency and formulation composition review

• [1] Miura Y, et al. Synthesis of (2β,3α,6-²H₃)cholesteryl linoleate and cholesteryl oleate as internal standards for mass spectrometry. Steroids. 2016 Mar;107:1-9. View Source
• [2] PubChem. Cholesteryl oleate-d7-1 (CID 164405609). IUPAC name and structural data. Accessed 2026. View Source
• [3] Wang M, et al. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source